N1-Benzyl-N1,N3-dimethyl-1,3-propanediamine

• IUPAC Name: N'-benzyl-N,N'-dimethylpropane-1,3-diamine
• InChI: InChI=1S/C12H20N2/c1-13-9-6-10-14(2)11-12-7-4-3-5-8-12/h3-5,7-8,13H,6,9-11H2,1-2H3
• InChI Key: CDRZWWQEJJUXDS-UHFFFAOYSA-N
• Canonical SMILES: CNCCCN(C)CC1=CC=CC=C1
• Molecular Formula: C12H20N2
• DSSTOX Substance ID: DTXSID20543368
• Molecular Weight: 192.30 g/mol
• CAS No.: 60630-68-4

Description

N1-Benzyl-N1,N3-dimethyl-1,3-propanediamine is a useful research compound. Its molecular formula is C12H20N2 and its molecular weight is 192.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Studies

N1-Benzyl-N1,N3-dimethyl-1,3-propanediamine is utilized in the synthesis of complex molecular structures with potential applications in magnetic materials and coordination chemistry. For instance, azido bridged chains involving copper and nickel, where the compound acts as a ligand, exhibit alternating magnetic properties due to their unique structural configurations (Bhowmik et al., 2014). Similarly, heterodinuclear compounds containing U4+ and transition metal ions like Cu2+ or Ni2+ have been synthesized, showcasing the versatility of such diamines in forming complex coordination structures (Salmon et al., 2007).

Catalysis and Material Science

In material science, the compound finds applications in the synthesis of novel structures, such as cyclometallated complexes of palladium(II), derived from terdentate ligands including this compound derivatives. These complexes have implications for catalytic processes and materials with novel electronic properties (Fernández et al., 2001).

Adsorption Technologies

Research on the modification of silica surfaces with diamines, including this compound, for CO2 adsorption has shown promising results. The synthesized adsorbents demonstrate improved CO2 capture efficiencies, highlighting the potential of such compounds in environmental applications (Sim et al., 2020).

Antineoplastic Agent Research

The synthesis of platinum complexes using N-benzyl 1,3-propanediamine derivatives, including this compound, has been explored for their potential as antineoplastic agents. This suggests a potential avenue for the development of new cancer therapies (de Almeida et al., 2002).

Mechanism of Action

Mode of Action

It is known that amines can undergo a variety of reactions, including reductive amination . This process involves the formation of an imine from an amine and an aldehyde or ketone, followed by reduction to form a new amine .

Biochemical Pathways

Amines are involved in a variety of biochemical processes, including the synthesis of proteins, neurotransmitters, and other biologically active molecules .

Result of Action

Amines can have a variety of effects at the molecular and cellular level, depending on their specific targets and mode of action .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of amines .

Safety and Hazards

“N1-Benzyl-N1,N3-dimethyl-1,3-propanediamine” is classified as an irritant. It’s important to handle this compound with appropriate safety measures, including wearing protective gloves, protective clothing, and eye/face protection.